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Compound of Interest

Compound Name: Cyclaniliprole

Cat. No.: B1261310

This guide provides an objective comparison of two prominent insecticides, Cyclaniliprole and
Spinetoram, tailored for researchers, scientists, and professionals in drug development. We will
delve into their respective modes of action, spectrum of activity, toxicological profiles, and
resistance mechanisms, supported by experimental data.

Overview and Chemical Classification

Cyclaniliprole is a third-generation anthranilic diamide insecticide developed by Ishihara
Sangyo Kaisha, Ltd.[1] It is classified under the Insecticide Resistance Action Committee
(IRAC) Group 28.[1][2] This group is characterized by its specific mode of action targeting the
insect's muscular system.

Spinetoram is a semi-synthetic insecticide derived from the fermentation of the soil bacterium
Saccharopolyspora spinosa.[3][4] As a second-generation spinosyn, it is an advancement on
its predecessor, spinosad.[4] Spinetoram is classified under IRAC Group 5, which targets the
insect nervous system through a distinct mechanism.[3]

Mode of Action: A Tale of Two Targets

The fundamental difference between Cyclaniliprole and Spinetoram lies in their molecular
targets within the insect.

Cyclaniliprole: This insecticide acts as a selective modulator of insect ryanodine receptors
(RyRs).[1][2] These receptors are calcium channels located in the sarcoplasmic reticulum of
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muscle cells. Cyclaniliprole binds to these receptors, forcing them into an open state. This
leads to an uncontrolled and continuous release of calcium ions from internal stores into the
cytoplasm.[2][5] The resulting calcium imbalance disrupts muscle function, causing immediate
cessation of feeding, muscle contraction, paralysis, and ultimately, the death of the pest.[1][2]
Its high selectivity for insect RyRs over mammalian ones contributes to its favorable
toxicological profile for non-target organisms.[2]
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Prepare Stock & Serial Dilutions
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States
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